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Compound of Interest

Compound Name: (S)-Butyl 2-aminopropanoate

Cat. No.: B1283157 Get Quote

An In-depth Technical Guide to the Safety Data for (S)-Butyl 2-aminopropanoate

This technical guide provides a comprehensive overview of the safety data for (S)-Butyl 2-
aminopropanoate, intended for researchers, scientists, and professionals in drug

development. The information is compiled from various Safety Data Sheets (SDS) and

chemical information sources.

Chemical Identification
(S)-Butyl 2-aminopropanoate is a chiral building block used in the synthesis of

pharmaceuticals.[1] It is the butyl ester of the naturally occurring amino acid L-alanine.

Identifier Value Reference

Chemical Name (S)-Butyl 2-aminopropanoate [2]

Synonyms
Butyl (S)-2-Aminopropanoate,

butyl alaninate
[3]

CAS Number 2885-02-1 [2][4][5]

Molecular Formula C₇H₁₅NO₂ [2][4][5][6]

Molecular Weight 145.20 g/mol [2][4][5][6]
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Physical and Chemical Properties
Limited data is available for the specific physical and chemical properties of (S)-Butyl 2-
aminopropanoate. The table below summarizes the available information.

Property Value Reference

Molecular Weight 145.20 g/mol [2][6]

Storage Temperature 2-8°C [2]

Hazards Identification
(S)-Butyl 2-aminopropanoate is classified as a hazardous substance. The following hazard

and precautionary statements are based on the Globally Harmonized System (GHS).

Category Information Reference

GHS Pictogram GHS07 (Exclamation Mark) [2]

Signal Word Warning [2][3]

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[3]

Precautionary Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P332+P313, P337+P313,

P362, P403+P233, P405,

P501

[3]

A related compound, (S)-Butyl 2-aminopropanoate hydrochloride (CAS 81305-85-3), shares

similar hazard classifications.[7]

Toxicological Information
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Detailed toxicological studies for (S)-Butyl 2-aminopropanoate are not available in the

provided search results. The hazard statements indicate that the primary toxicological concerns

are irritation to the skin, eyes, and respiratory system.[3] No information was found regarding

acute toxicity (oral, dermal, inhalation), germ cell mutagenicity, carcinogenicity, or reproductive

toxicity.

First-Aid Measures
In case of exposure, immediate action is crucial. The following protocols are recommended.[3]

[8] Always consult a physician and show them the Safety Data Sheet.[3]

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Immediately flush skin with running water for at least 15 minutes.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Do NOT induce vomiting.
Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First-aid procedures for exposure.

Experimental Protocols: First-Aid

Detailed experimental protocols for toxicological studies are not available in the reviewed SDS

literature. However, the first-aid procedures themselves constitute a critical response protocol.
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Inhalation: If a person breathes in large amounts of the chemical, they should be moved to

fresh air immediately.[3][9] If breathing has stopped, artificial respiration should be

performed.[3][9] Medical attention should be sought as soon as possible.[3][9]

Skin Contact: Contaminated clothing should be removed promptly, and the affected skin area

should be immediately flushed with plenty of soap and water for at least 15 minutes.[3][9] If

skin irritation occurs, medical advice should be sought.[3]

Eye Contact: Eyes should be immediately flushed with running water for at least 15 minutes,

holding the eyelids open.[3] Contact lenses should be removed if present and easy to do so.

[3] Medical attention is required if eye irritation persists.[3]

Ingestion: Vomiting should not be induced without medical advice.[3] The mouth should be

rinsed with water, and medical aid should be obtained immediately.[3]

Fire-Fighting Measures
While specific data for (S)-Butyl 2-aminopropanoate is limited, general procedures for related

chemicals can be applied.

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,

or alcohol-resistant foam.[8]

Specific Hazards: Thermal decomposition may lead to the release of irritating gases and

toxic fumes, such as carbon monoxide, carbon dioxide, and nitrogen oxides.[10][11]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[10][12]

Accidental Release Measures
In the event of a spill, proper containment and cleanup are essential to prevent exposure and

environmental contamination.
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Spill Occurs

Ensure Adequate Ventilation

Wear Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

Soak up with inert absorbent material
(e.g., sand, vermiculite)

Collect into suitable, closed containers for disposal

Dispose of contents/container to an
approved waste disposal plant

Click to download full resolution via product page

Caption: Workflow for accidental release response.

Experimental Protocols: Accidental Release

Personal Precautions: Avoid breathing vapors, mist, or gas.[3] Ensure adequate ventilation.

[3] Wear appropriate personal protective equipment, including gloves, protective clothing,

and eye/face protection.[3]

Environmental Precautions: Prevent the substance from entering drains.
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Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite).[10]

[13] Collect the material into a suitable, closed container for disposal at an approved waste

disposal plant.[3][13]

Handling and Storage
Proper handling and storage are critical to ensure safety and maintain the chemical's integrity.

Handling & Storage Protocol

Safe Handling Safe Storage

Wear PPE (Gloves, Eye Protection) Use only in a well-ventilated area Avoid contact with skin and eyes.
Avoid breathing fumes. Wash hands thoroughly after handling Keep container tightly closed Store in a cool, well-ventilated place Keep in dark place, inert atmosphere, 2-8°C Store locked up

Click to download full resolution via product page

Caption: Logic for safe handling and storage.

Precautions for Safe Handling: Avoid contact with skin, eyes, and clothing.[3] Wash hands

thoroughly after handling.[3] Use only with adequate ventilation and avoid breathing fumes.

[3] Wear suitable protective clothing, gloves, and eye/face protection.[3]

Conditions for Safe Storage: Store in a cool, dark, and well-ventilated place under an inert

atmosphere.[2] The recommended storage temperature is between 2-8°C.[2] Keep the

container tightly closed and store in a locked-up area.[2][3]

Exposure Controls and Personal Protection
Engineering Controls: Use only outdoors or in a well-ventilated area.[3]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

[12]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[3][12]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved

respirator.[12]

Stability and Reactivity
Chemical Stability: No information is available, but related compounds are stable under

normal temperatures and pressures.[12]

Conditions to Avoid: Incompatible products, excess heat, and sources of ignition.[13][14]

Incompatible Materials: Strong oxidizing agents, strong acids.[13]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide

(CO), carbon dioxide (CO2), and nitrogen oxides (NOx).[11][13]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[3] The material should be sent to an approved waste disposal plant.

[3] Do not empty into drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://aksci.com/sds/9262CU_SDS.pdf
https://www.scbt.com/es/p/s-butyl-2-aminopropanoate-2885-02-1
https://www.scbt.com/fr/p/s-butyl-2-aminopropanoate-2885-02-1
https://pubchem.ncbi.nlm.nih.gov/compound/13783302
https://pubchem.ncbi.nlm.nih.gov/compound/13783302
https://www.bldpharm.com/products/81305-85-3.html
https://datasheets.scbt.com/sc-277368.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC269482500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC218970250&countryCode=US&language=en
https://www.chemicalbook.com/ProductMSDSDetailCB1174227_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB1174227_EN.htm
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10458400&lang=EN
https://www.fishersci.com/store/msds?partNumber=AAA13014&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1283157#s-butyl-2-aminopropanoate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1283157#s-butyl-2-aminopropanoate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1283157#s-butyl-2-aminopropanoate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1283157#s-butyl-2-aminopropanoate-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1283157?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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